Cas no 106823-59-0 (3-Butenoic acid, 4,4-dicyano-3-methyl-, methyl ester)

• Product Name: 3-Butenoic acid, 4,4-dicyano-3-methyl-, methyl ester
• CAS No: 106823-59-0
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 1181986
• Update Time: 2024-08-05

3-Butenoic acid, 4,4-dicyano-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4,4-dicyano-3-methyl-, methyl ester

• Inchi： 1S/C8H8N2O2/c1-6(3-8(11)12-2)7(4-9)5-10/h3H2,1-2H3
• InChI Key： GZAPSJYBLYPEBF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C/C(/C)=C(\C#N)/C#N

Computed Properties

• Exact Mass: 164.05864

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 339.1±37.0 °C(Predicted)
• PSA: 73.88